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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexanone

Cat. No.: B1295358

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
4.,4-Dimethylcyclohexanone, a key intermediate in organic synthesis. The data presented is
compiled from various chemical suppliers and databases to ensure a thorough summary for
research and development applications.

Core Physicochemical Data

4,4-Dimethylcyclohexanone is a solid at room temperature. Its fundamental physical
properties, the melting and boiling points, are critical parameters for its handling, purification,
and use in synthetic protocols. The following table summarizes the reported values for these
properties.
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Physical Property Value Conditions
Melting Point 41-45 °C Ambient Pressure
44 °C Ambient Pressure

41-43 °C Ambient Pressure

45 °C Ambient Pressure

Boiling Point 170.595 °C 760 mmHg
177-178 °C Not Specified

73 °C 14 mmHg

105-106 °C 80 Torr

Experimental Protocols

While specific experimental details for the determination of the melting and boiling points of
4,4-Dimethylcyclohexanone are not extensively published in the provided literature, a general
and widely accepted methodology for determining the melting point of a crystalline organic
solid is described below.

Melting Point Determination via Capillary Method

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline compound, this transition occurs over a narrow temperature
range. The melting point is a crucial indicator of purity, with impurities typically causing a
depression and broadening of the melting range.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes

Thermometer

Sample of 4,4-Dimethylcyclohexanone
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Procedure:

» A small amount of finely powdered 4,4-Dimethylcyclohexanone is packed into a capillary
tube.

e The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a
thermometer.

e The sample is heated at a steady and slow rate, typically 1-2°C per minute, especially near
the expected melting point.[1]

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has transformed into a clear liquid is recorded as
the end of the melting range.

e For accurate results, it is recommended to perform an initial rapid determination to find an
approximate melting point, followed by at least two more careful measurements with a
slower heating rate.[1]

Process Visualization

To illustrate the general workflow of determining the melting point of a chemical compound like
4,4-Dimethylcyclohexanone, the following diagram is provided.

Measurement t Data Analysis
Obtained Data
Place in apparatus Heat sample slowly Observe melting Record temperature range Compare to literature Assess purity

Sample Preparation
Grind solid sample }—» Pack capillary tube Transfer to spparatus

Click to download full resolution via product page

Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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